BMS-986238

• Molecular Formula: C143H224N26O40S
• Molecular Weight: 2979.5 g/mol
• InChI: InChI=1S/C143H224N26O40S/c1-11-13-37-117-134(187)154-107(76-93(3)4)131(184)160-115(129(182)149-86-124(175)152-113(143(197)198)81-99-88-167(162-161-99)53-55-200-57-59-202-61-63-204-65-67-206-69-71-208-73-75-209-74-72-207-70-68-205-66-64-203-62-60-201-58-56-199-54-51-147-122(173)48-47-106(142(195)196)150-123(174)41-27-25-23-21-19-17-15-16-18-20-22-24-26-28-42-126(177)178)91-210-92-125(176)151-110(78-96-43-45-100(170)46-44-96)137(190)163(8)95(7)128(181)156-112(83-121(146)172)139(192)168-52-33-40-118(168)135(188)159-114(84-145)133(186)157-109(77-94(5)6)140(193)169-89-101(171)82-120(169)136(189)155-108(79-97-85-148-104-36-31-29-34-102(97)104)132(185)153-105(49-50-144)130(183)158-111(138(191)165(10)119(38-14-12-2)141(194)164(117)9)80-98-87-166(90-127(179)180)116-39-32-30-35-103(98)116/h29-32,34-36,39,43-46,85,87-88,93-95,101,105-115,117-120,148,170-171H,11-28,33,37-38,40-42,47-84,86,89-92,144-145H2,1-10H3,(H2,146,172)(H,147,173)(H,149,182)(H,150,174)(H,151,176)(H,152,175)(H,153,185)(H,154,187)(H,155,189)(H,156,181)(H,157,186)(H,158,183)(H,159,188)(H,160,184)(H,177,178)(H,179,180)(H,195,196)(H,197,198)/t95-,101+,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,117-,118-,119-,120-/m0/s1
• InChIKey: IQRNUGWYTJONBD-LJOMSQDUSA-N

BMS-986238: Engineered Oral PD-L1 Inhibitor

BMS-986238 is a macrocyclic peptide that potently inhibits programmed death-ligand 1 (PD-L1), discovered and developed by Bristol Myers Squibb as an orally bioavailable checkpoint inhibitor . It is a second-generation molecule designed to overcome the pharmacokinetic limitations of its predecessor, BMS-986189, retaining low picomolar target binding while incorporating a fatty acid moiety to enhance albumin binding and dramatically extend plasma half-life . Following a comprehensive medicinal chemistry campaign, BMS-986238 advanced into Phase 1 clinical evaluation with both oral and intravenous formulations .

PD-L1 pathway inhibition and target engagement studies

Oral dosing feasibility research with extended half-life

Albumin-binding peptide engineering and PK/PD modeling

• [1] Discovery of BMS-986238, a second-generation macrocyclic peptide inhibitor of programmed death-ligand 1 (PD-L1). Presented at ACS Spring 2025, Division of Medicinal Chemistry, March 26, 2025, San Diego, CA. Abstract #4203137. View Source
• [2] ISRCTN17572332. A first in human study in healthy volunteers to assess the safety, tolerability, and pharmacokinetics of BMS-986238 in healthy participants. Bristol-Myers Squibb. Registered 30/03/2022. View Source

BMS-986238 Differentiation from BMS-986189

The selection of BMS-986238 over other PD-L1 antagonists is driven by the convergence of two distinct differentiators. First, unlike the first-generation macrocyclic peptide BMS-986189, whose short half-life necessitates once-daily dosing and limits oral development, BMS-986238 incorporates a C18 fatty acid chain via a PEG linker to enable reversible albumin binding, yielding a half-life greater than 19 hours across preclinical species . This PK transformation is critical for sustaining PD-L1 target engagement with lower Cmax requirements and reduced dosing frequency. Second, relative to monoclonal antibodies targeting the PD-1/PD-L1 axis, BMS-986238 offers the modality advantage of an oral macrocyclic peptide with a smaller molecular footprint, potentially enabling tissue penetration and dosing convenience profiles that are distinct from injectable biologics . These are not simply incremental improvements but represent engineering-based changes that directly impact the compound's utility in pharmacological studies and therapeutic applications.

vs. BMS-986189

BMS-986238 Fatty acid–PEG modification enables albumin binding and >19 h half-life

BMS-986189 Lacks lipidated moiety; short half-life requires once-daily dosing

Oral formulation feasibility and sustained target engagement may not transfer directly.

vs. Monoclonal Antibody PD-L1 Inhibitors

BMS-986238 ~3 kDa macrocyclic peptide; oral route; distinct biodistribution

mAb (~150 kDa) Injectable biologic; Fc-mediated effects; limited tumor penetration in some contexts

Modality-dependent pharmacology and tissue penetration profiles may differ; results cannot be directly extrapolated.

• [1] Discovery of BMS-986238, a second-generation macrocyclic peptide inhibitor of programmed death-ligand 1 (PD-L1). Presented at ACS Spring 2025, Division of Medicinal Chemistry, March 26, 2025, San Diego, CA. Abstract #4203137. View Source

BMS-986238 Comparative Evidence

Extended Plasma Half-Life

BMS-986238, through deliberate introduction of a serum albumin-binding motif, achieves a plasma half-life exceeding 19 hours in both rat and cynomolgus monkey . In contrast, its predecessor BMS-986189 exhibited a significantly shorter half-life that mandated once-daily (QD) dosing in clinical studies . The >19-hour half-life is a consequence of high protein binding in serum, a feature absent in BMS-986189 .

Extended Plasma Half-Life

Head-to-head

BMS-986238: >19 h (rat, cyno)
BMS-986189: short t1/2 (QD required)

Supports oral dosing feasibility and less frequent administration in research models

Exact fold-change not publicly available

Evidence Dimension	Plasma half-life (t1/2)
Target Compound Data	>19 hours (rat and cynomolgus monkey)
Comparator Or Baseline	BMS-986189 (half-life short enough to require QD dosing, exact value not publicly disclosed but described as 'extremely short')
Quantified Difference	BMS-986238 half-life >19 h vs. BMS-986189 short t1/2 (QD-dependent); a qualitative PK/PD-enabling improvement of at least several-fold, though exact fold-change cannot be calculated from available data.
Conditions	In vivo PK studies in rat and cynomolgus monkey; clinical PK inference from Phase 1 healthy volunteer study .

Why This Matters

An extended half-life beyond 19 hours in preclinical species supports less frequent oral dosing and reduced peak-to-trough variability, directly enabling the feasibility of an oral PD-L1 inhibitor—a profile unattainable with BMS-986189.

• [1] Discovery of BMS-986238, a second-generation macrocyclic peptide inhibitor of programmed death-ligand 1 (PD-L1). Presented at ACS Spring 2025, Division of Medicinal Chemistry, March 26, 2025, San Diego, CA. Abstract #4203137. View Source

Oral Bioavailability Achievement

BMS-986238 was successfully formulated for oral administration and dosed orally to healthy volunteers in a Phase 1 clinical trial, a milestone not achieved by BMS-986189 whose PK profile precluded oral development . The oral route was enabled by a combination of albumin-binding-mediated half-life extension and a low required Cmax for target saturation, as established by PK/PD modeling . While BMS-986238's absolute oral bioavailability in humans has not been publicly reported, the fact that an oral formulation was advanced into clinical testing represents a qualitative and quantitative differentiation from BMS-986189, which was administered only via parenteral routes in clinical studies.

Oral Bioavailability Achievement

Head-to-head

BMS-986238: Oral Phase 1 candidate
BMS-986189: Parenteral only

Oral route expands utility in chronic dosing paradigms and preclinical experiments

Absolute oral bioavailability not reported

Evidence Dimension	Ability to develop an oral formulation suitable for clinical administration
Target Compound Data	Oral formulation achieved; Phase 1 oral dosing in healthy volunteers (NCT0668458 / ISRCTN17572332)
Comparator Or Baseline	BMS-986189 (no oral formulation reported; limited to parenteral administration due to short half-life and unfavorable PK)
Quantified Difference	BMS-986238: Oral clinical candidate; BMS-986189: Parenteral-only candidate. Quantitative oral bioavailability values are not yet publicly available.
Conditions	Preclinical formulation development and Phase 1 SAD/MAD study in healthy volunteers .

Why This Matters

Oral administration dramatically expands the compound's utility in chronic dosing paradigms, patient compliance, and preclinical in vivo experiments where repeated injections are less desirable.

• [1] Discovery of BMS-986238, a second-generation macrocyclic peptide inhibitor of programmed death-ligand 1 (PD-L1). Presented at ACS Spring 2025, Division of Medicinal Chemistry, March 26, 2025, San Diego, CA. Abstract #4203137. View Source

Picomolar PD-L1 Binding Affinity

BMS-986238 inhibits PD-L1 with low picomolar affinity , maintaining the high target engagement potency of its predecessor BMS-986189, which has a reported PD-L1 IC50 of 1.03 nM . The exact IC50 of BMS-986238 has not been publicly disclosed, but the ACS presentation characterizes it as 'low picomolar' and states that PK/PD models assume 'similar affinity' to BMS-986189 . This retention of high potency is critical because the rationale for BMS-986238 was to improve PK without sacrificing target binding.

Picomolar PD-L1 Binding

Cross-study comparable

BMS-986238: Low picomolar affinity
BMS-986189: IC50 1.03 nM

Retains picomolar target engagement while improving PK properties

Exact BMS-986238 IC50 not disclosed; reported similar affinity

Evidence Dimension	PD-L1 inhibitory potency (binding affinity)
Target Compound Data	Low picomolar affinity (exact IC50 not publicly disclosed)
Comparator Or Baseline	BMS-986189: PD-L1 IC50 = 1.03 nM
Quantified Difference	Both compounds exhibit picomolar-range PD-L1 binding. The available data suggest comparable or slightly improved affinity for BMS-986238, but precise fold-difference cannot be calculated without a publicly reported IC50.
Conditions	Biochemical PD-L1 binding assay (BMS-986189: MedChemExpress reported IC50; BMS-986238: ACS 2025 oral presentation).

Why This Matters

Retaining picomolar PD-L1 binding while simultaneously extending half-life and enabling oral dosing demonstrates a successful multi-parameter optimization, ensuring that PK improvements were not achieved at the expense of target engagement.

• [1] Discovery of BMS-986238, a second-generation macrocyclic peptide inhibitor of programmed death-ligand 1 (PD-L1). Presented at ACS Spring 2025, Division of Medicinal Chemistry, March 26, 2025, San Diego, CA. Abstract #4203137. View Source

Albumin-Binding Tail Design

BMS-986238 incorporates a C18 fatty di-acid chain attached via a PEG linker, a structural feature absent in BMS-986189 . This modification endows BMS-986238 with high serum protein binding and is directly responsible for its extended >19-hour half-life . The strategy parallels successful half-life extension approaches used in GLP-1 receptor agonists such as semaglutide, but is deliberately applied here to a PD-L1 inhibitor scaffold for the first time to enable oral dosing . The PEG linker serves both as a flexible spacer to prevent steric interference with PD-L1 binding and as a means to increase molecular size, reducing renal clearance .

Albumin-Binding Tail Design

Class-level

C18 fatty di-acid + PEG linker; high serum protein binding

Enables half-life extension via reversible albumin binding

Structural strategy analogous to GLP-1 agonist half-life engineering

Evidence Dimension	Presence of a half-life-extending albumin-binding moiety
Target Compound Data	C18 fatty di-acid conjugated via PEG linker; high serum protein binding; t1/2 >19 h
Comparator Or Baseline	BMS-986189 lacks fatty acid modification; relatively short t1/2 and no oral formulation reported
Quantified Difference	Qualitative structural difference leading to a dramatic (>several-fold) half-life increase; exact numerical difference in protein binding or clearance not publicly available.
Conditions	Structural analysis of BMS-986238; comparative PK studies in rat and cyno .

Why This Matters

The structural differentiation provides a rational basis for selecting BMS-986238 over non-lipidated macrocyclic PD-L1 inhibitors when study objectives require prolonged target engagement or oral dosing, as the fatty acid tail directly addresses the inherent clearance liability of macrocyclic peptides.

• [1] Discovery of BMS-986238, a second-generation macrocyclic peptide inhibitor of programmed death-ligand 1 (PD-L1). Presented at ACS Spring 2025, Division of Medicinal Chemistry, March 26, 2025, San Diego, CA. Abstract #4203137. View Source

BMS-986238 Optimal Use Cases

Sustained Oral PD-L1 Target Engagement

BMS-986238's >19-hour half-life and oral bioavailability make it the preferred tool for chronic in vivo tumor models where repeated daily injections of a first-generation inhibitor like BMS-986189 would introduce handling stress and pharmacokinetic variability. The oral route enabled by the fatty acid-PEG modification allows continuous target coverage with less frequent dosing, aligning with the PK/PD rationale that a low Cmax suffices for PD-L1 saturation . Researchers should select BMS-986238 when the experimental protocol demands sustained PD-L1 inhibition without the confounding factor of injection-related stress responses.

PK/PD Modeling of Oral Checkpoint Inhibitors

For laboratories developing PK/PD models of oral immune checkpoint blockade, BMS-986238 provides a unique tool due to its combination of picomolar PD-L1 affinity and extended half-life from albumin binding. Unlike BMS-986189, which requires parenteral administration and exhibits rapid clearance, BMS-986238 allows researchers to probe the relationship between oral exposure, target occupancy, and immune activation over extended time courses . This is particularly relevant for translational studies aiming to predict human oral dosing regimens for next-generation checkpoint inhibitors.

Comparative Pharmacology vs. Biologic PD-L1 Inhibitors

BMS-986238's oral macrocyclic peptide modality contrasts sharply with monoclonal antibody PD-L1 inhibitors such as atezolizumab or durvalumab, offering a differentiated pharmacological profile for comparative studies. Its smaller size (~3 kDa vs. ~150 kDa) and distinct biodistribution may enable tissue penetration in tumor microenvironments that are poorly accessible to antibodies. Using BMS-986238 in parallel with antibody-based inhibitors allows researchers to dissect the contributions of modality-specific properties—such as Fc effector functions, tissue penetration, and oral dosing convenience—to overall antitumor efficacy .

Preclinical Formulation & Oral Delivery Feasibility

Industrial formulation scientists evaluating oral peptide delivery technologies should consider BMS-986238 as a reference standard because it represents a successfully implemented case of fatty-acid-mediated oral peptide bioavailability. The compound's structural blueprint—macrocyclic peptide core, PEG linker, C18 fatty di-acid—provides a validated template against which novel oral peptide delivery platforms can be benchmarked. Its progression to Phase 1 oral dosing demonstrates that the formulation strategy can translate from preclinical species to humans, offering procurement value for feasibility assessments of similar programs .

Application

Selection Property

Validation Focus

Chronic oral PD-L1 inhibition models

Albumin-binding extended half-life

Oral target engagement over time

Oral checkpoint inhibitor PK/PD modeling

Picomolar affinity + >19 h half-life

Exposure–occupancy relationship

Modality-comparative pharmacology

Small macrocyclic peptide vs. mAb

Tissue penetration and biodistribution

Oral peptide delivery feasibility studies

Fatty acid–PEG conjugation strategy

Oral formulation translational assessment

• [1] Discovery of BMS-986238, a second-generation macrocyclic peptide inhibitor of programmed death-ligand 1 (PD-L1). Presented at ACS Spring 2025, Division of Medicinal Chemistry, March 26, 2025, San Diego, CA. Abstract #4203137. View Source